N-butyl-3-(4-morpholinylsulfonyl)benzamide

• IUPAC Name: N-butyl-3-morpholin-4-ylsulfonylbenzamide
• InChI: InChI=1S/C15H22N2O4S/c1-2-3-7-16-15(18)13-5-4-6-14(12-13)22(19,20)17-8-10-21-11-9-17/h4-6,12H,2-3,7-11H2,1H3,(H,16,18)
• InChI Key: NIVYAALFVMTPII-UHFFFAOYSA-N
• Canonical SMILES: CCCCNC(=O)C1=CC(=CC=C1)S(=O)(=O)N2CCOCC2
• Molecular Formula: C15H22N2O4S
• Molecular Weight: 326.4 g/mol

Description

"N-butyl-3-(4-morpholinylsulfonyl)benzamide" is a compound of interest in various scientific studies for its potential applications and chemical properties. It belongs to the class of sulfonamide compounds, which are known for their versatility in chemical reactions and significant biological activities.

Synthesis Analysis

The synthesis of related sulfonamide compounds often involves multiple steps, including the preparation of chlorobenzoic acid derivatives, synthesis of morpholinopropionitrile, catalytic reduction, and final reaction with morpholine in the presence of a hydrogen chloride acceptor. This method highlights the complexity and the need for specific conditions and reagents for successful synthesis (Donskaya et al., 2004).

Molecular Structure Analysis

Molecular structure analysis of benzamide derivatives, including those with morpholine groups, reveals configurations that are stabilized by intra- and intermolecular hydrogen bonds. These structures often assume conformational shapes that influence their chemical behavior and interactions (Pang et al., 2006).

Chemical Reactions and Properties

Sulfonamide compounds participate in various chemical reactions, such as the electrochemical synthesis of benzamines, indicating their reactivity and potential for generating biologically significant molecules. These reactions often involve the use of green chemistry principles, emphasizing the importance of environmentally friendly methods in chemical synthesis (Nematollahi & Esmaili, 2010).

Physical Properties Analysis

The physical properties of sulfonamide derivatives, including solubility and crystallinity, can be influenced by their molecular structure. For instance, certain sulfonamides exhibit high water solubility and adequate lipophilicity, which are essential for their potential applications in various fields (Larsen et al., 1988).

Chemical Properties Analysis

The chemical properties of sulfonamide compounds, such as reactivity, stability, and interaction with other molecules, are critical for understanding their potential applications. Studies on N-sulfonyl morpholines have explored the influence of substituents on their chemical behavior, including the effects on ring inversion and interactions with proteins, providing insight into their functional versatility (Modarresi-Alam et al., 2009).